Cas no 1075715-57-9 ((S)-1-(3-Chlorophenyl)propan-1-amine)

(S)-1-(3-Chlorophenyl)propan-1-amine structure
1075715-57-9 structure
Product Name:(S)-1-(3-Chlorophenyl)propan-1-amine
CAS No:1075715-57-9
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD12756983
CID:1030289
PubChem ID:25755129
Update Time:2024-11-03

(S)-1-(3-Chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride
    • (S)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE
    • AS-47285
    • (alphaS)-3-Chloro-alpha-ethylbenzenemethanamine
    • SCHEMBL1974847
    • (1S)-1-(3-chlorophenyl)propan-1-amine
    • CS-0005310
    • DTXSID301281074
    • MFCD06761904
    • BCP15556
    • AKOS015841964
    • F13081
    • (S)-1-(3-Chloro-phenyl)-propylamine, AldrichCPR
    • (S)-1-(3-CHLORO-PHENYL)-PROPYLAMINE
    • 1075715-57-9
    • DS-017911
    • (I+/-S)-3-Chloro-I+/--ethylbenzenemethanamine
    • (S)-1-(3-Chlorophenyl)propan-1-amine
    • MDL: MFCD12756983
    • Inchi: 1S/C9H12ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m0/s1
    • InChI Key: PLIWCUPYMOIFAV-VIFPVBQESA-N
    • SMILES: ClC1=CC=CC(=C1)[C@H](CC)N

Computed Properties

  • Exact Mass: 169.0658271g/mol
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 235.0±15.0 °C at 760 mmHg
  • Flash Point: 108.9±8.4 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(S)-1-(3-Chlorophenyl)propan-1-amine Security Information

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